Cas no 2411301-95-4 (1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate)

• Product Name: 1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate
• CAS No: 2411301-95-4
• MF: C₁₇H₂₃ClN₂O₃
• MW: 338.829123735428
• CID: 5416207
• PubChem ID: 146107802
• Update Time: 2025-06-08

1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 2411301-95-4
• tert-butyl 4-[(2-chloroacetamido)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-26602724
• Z2654348006
• 1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate

• Inchi： 1S/C17H23ClN2O3/c1-17(2,3)23-16(22)20-10-12-6-4-5-7-14(12)13(11-20)9-19-15(21)8-18/h4-7,13H,8-11H2,1-3H3,(H,19,21)
• InChI Key： VEBBGUWXQJNOEB-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(CNC(CCl)=O)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 338.1397203g/mol
• Monoisotopic Mass: 338.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.9±50.0 °C(Predicted)
• pka: 13.78±0.46(Predicted)

Additional information on 1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate

Introduction to 1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate (CAS No. 2411301-95-4) in Modern Chemical and Pharmaceutical Research

1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate, identified by the CAS number 2411301-95-4, is a complex organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds that are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule, particularly its dimethylethyl substituent, the chloroacetyl amino moiety, and the dihydro-2(1H)-isoquinolinecarboxylate backbone, contribute to its distinctive chemical properties and functional versatility.

The synthesis and characterization of 1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate represent a testament to the advancements in organic synthesis methodologies. The presence of multiple reactive sites in this molecule allows for further functionalization, making it a valuable scaffold for the development of novel pharmacological agents. In recent years, there has been a growing interest in isoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex bioactive molecules. The chloroacetyl amino group serves as a versatile handle for introducing additional functional groups through nucleophilic substitution reactions, while the dihydro-2(1H)-isoquinolinecarboxylate core provides a rigid aromatic framework that can enhance binding affinity to biological targets. These features make 1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate an attractive candidate for further exploration in drug discovery programs.

Recent studies have highlighted the importance of isoquinoline derivatives in medicinal chemistry. For instance, modifications of the isoquinoline core have led to the discovery of several potent inhibitors of enzymes involved in cancer progression. The structural motif present in 1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate shares similarities with known bioactive compounds that have shown promising results in preclinical trials. This suggests that further optimization of this scaffold could yield novel therapeutic agents with enhanced pharmacological properties.

The dimethylethyl group at the 1-position of the isoquinoline ring not only contributes to the steric environment of the molecule but also influences its electronic properties. This can be exploited to fine-tune interactions with biological targets, such as enzymes or receptors. Additionally, the presence of a carboxylate group at the 3-position provides an acidic functionality that can be utilized for salt formation or further derivatization. These features collectively make 1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate a multifaceted compound with broad applicability in synthetic and medicinal chemistry.

In conclusion, 1,1-Dimethylethyl 4-[[(2-chloroacetyl)amino]methyl]-3,4-dihydro-2(1H)-isoquinolinecarboxylate (CAS No. 2411301-95-4) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for the development of novel bioactive molecules. As research in isoquinoline derivatives continues to progress, compounds like this are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic domains.